4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid

• IUPAC Name: 4-[5-[(2-fluorophenyl)methylsulfanyl]tetrazol-1-yl]benzoic acid
• InChI: InChI=1S/C15H11FN4O2S/c16-13-4-2-1-3-11(13)9-23-15-17-18-19-20(15)12-7-5-10(6-8-12)14(21)22/h1-8H,9H2,(H,21,22)
• InChI Key: ZTKZQYVWQKJBKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O)F
• Molecular Formula: C15H11FN4O2S
• Molecular Weight: 330.3 g/mol

Description

4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid is a useful research compound. Its molecular formula is C15H11FN4O2S and its molecular weight is 330.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.05867494 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Computational Chemistry and Metabolism

An extensive study of substituted benzoic acids, including compounds similar to "4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid," utilized computational chemistry and NMR spectroscopy to understand the relationship between molecular properties and metabolism. The study classified compounds based on their physicochemical properties, revealing insights into their metabolic fate, primarily through glucuronidation or glycine conjugation. This research provides a foundation for predicting the metabolic pathways of similar compounds (Ghauri et al., 1992).

PET Imaging and Synthesis

A new fluorine-18-labeled analogue of bexarotene, synthesized from 2-fluoro-4-methylbenzoic acid, demonstrates the application of fluorinated benzoic acids in PET imaging of retinoid X receptors. This compound, after complex synthesis, exhibited a significant radiochemical yield and specific activity, highlighting the potential of such fluorinated derivatives in diagnostic imaging and cancer research (Wang et al., 2014).

Liquid Crystals and Phase Behavior

The study of hydrogen-bonded benzoic acid dimers, including derivatives of benzoic acid, focuses on their liquid crystal properties. The introduction of fluorine atoms was found to impact the thermal stability of these dimers, affecting their mesophase formation. This research contributes to understanding the design principles for new liquid crystalline materials with tailored properties (Wei et al., 2013).

Coordination Polymers and Structural Analysis

The exploration of ligand modifications on the structures and properties of metal complexes, including those based on tetrazole-benzoate coordination polymers, illustrates the influence of substituent variation on the assembly and function of coordination polymers. These studies provide valuable insights into the design and synthesis of materials for potential applications in catalysis, gas storage, and separation technologies (Song et al., 2009).

Analytical Methods for Environmental and Industrial Applications

Advancements in analytical methods for detecting fluorinated aromatic carboxylic acids, including compounds akin to the subject chemical, in aqueous matrices have been reviewed. These acids serve as essential tracers in hydrothermal, geothermal, leaching, and oilfield applications, emphasizing the importance of sensitive and accurate analytical techniques for environmental monitoring and industrial processes (Kumar & Sharma, 2021).